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Compound of Interest

Compound Name:
Tetra(Cyanoethoxymethyl)

Methane

Cat. No.: B1683105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Tetra(cyanoethoxymethyl) methane, a versatile tetrafunctional scaffold compound. This

document is intended to serve as a valuable resource for professionals in material science,

synthetic chemistry, and drug development, particularly those engaged in the design of

advanced polymers and PROTAC (Proteolysis Targeting Chimera) linkers.

Chemical Identity
Chemical Name: 3-{3-(2-cyanoethoxy)-2,2-bis[(2-cyanoethoxy)methyl]propoxy}propanenitrile

Common Synonyms: Tetra(cyanoethoxymethyl) methane, Tetrakis-[(2-

cyanoethoxy)methyl]methane

CAS Number: 2465-91-0

Molecular Formula: C₁₇H₂₄N₄O₄

Molecular Weight: 348.40 g/mol

Physical Properties
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The physical characteristics of a compound are critical for its application in various scientific

and industrial fields. The melting and boiling points, in particular, provide insights into the purity,

stability, and potential processing conditions of the material.

Property Value

Melting Point 43.4-43.9 °C

Boiling Point 610.6°C at 760 mmHg

Note: The data presented above is compiled from publicly available chemical supplier

information. Independent verification through experimental analysis is recommended for critical

applications.

Experimental Protocols for Physical Property
Determination
While the precise experimental details for the determination of the physical properties of

Tetra(cyanoethoxymethyl) methane are not readily available in published literature, standard

methodologies for compounds of similar nature can be applied. The following protocols are

based on established analytical techniques for organic compounds.

3.1. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

crystalline solids, this transition occurs over a narrow temperature range, and the sharpness of

this range can be an indicator of purity.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital melting point

device)

Capillary tubes (sealed at one end)

Spatula
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Mortar and pestle (if the sample is not a fine powder)

Procedure:

Ensure the sample of Tetra(cyanoethoxymethyl) methane is dry and in a fine powdered

form. If necessary, gently grind the sample in a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard

surface to compact the sample.

Place the capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate initially to approach the expected melting point

(e.g., a ramp rate of 10-20 °C/minute).

When the temperature is about 15-20 °C below the anticipated melting point of 43.4 °C,

reduce the heating rate to 1-2 °C/minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range) and the temperature at which the last solid particle melts (the end of the

melting range).

Repeat the measurement with a fresh sample and capillary tube to ensure reproducibility.

3.2. Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. The reported boiling point of 610.6

°C at 760 mmHg for Tetra(cyanoethoxymethyl) methane is likely a predicted value due to the

high temperature, at which the compound may decompose. Experimental determination would

require specialized equipment for high-temperature distillation, potentially under vacuum to

lower the boiling point.

Apparatus:

High-temperature distillation apparatus (including a round-bottom flask, distillation head

with a thermometer port, condenser, and receiving flask)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1683105?utm_src=pdf-body
https://www.benchchem.com/product/b1683105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating mantle with a stirrer

Vacuum pump and pressure gauge (for vacuum distillation)

Boiling chips

Calibrated high-temperature thermometer

Procedure (Conceptual for High-Temperature Distillation):

Place a sample of Tetra(cyanoethoxymethyl) methane into the round-bottom flask along

with a few boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring all joints are properly sealed. The

thermometer bulb should be positioned just below the side arm of the distillation head to

accurately measure the temperature of the vapor.

If performing vacuum distillation, connect the apparatus to a vacuum pump and reduce the

pressure to a stable, known value.

Begin heating the sample gently with the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor rises into the distillation

head.

The boiling point is the temperature at which the vapor temperature remains constant

while the liquid is distilling. Record this temperature and the corresponding pressure.

If the compound shows signs of decomposition (e.g., darkening of color) before boiling,

this should be noted, and the boiling point should be considered an estimate at that

pressure.

Logical Workflow for Application in PROTAC
Development
Tetra(cyanoethoxymethyl) methane is identified as a linker for PROTACs. The development

of a PROTAC is a systematic process that involves several key stages, from initial design to in
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vivo testing. The following diagram illustrates a generalized workflow for the development of a

PROTAC, where a linker like Tetra(cyanoethoxymethyl) methane would be a crucial

component.

Design & Synthesis
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Tetra(cyanoethoxymethyl) methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683105#physical-properties-of-tetra-
cyanoethoxymethyl-methane-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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